Cas no 1212889-22-9 ((1R)-1-(2-BROMO-5-FLUOROPHENYL)-2-METHYLPROPYLAMINE)

• Product Name: (1R)-1-(2-BROMO-5-FLUOROPHENYL)-2-METHYLPROPYLAMINE
• CAS No: 1212889-22-9
• MF: C₁₀H₁₃BrFN
• MW: 246.119325399399
• CID: 5595969
• PubChem ID: 131033486
• Update Time: 2025-05-24

(1R)-1-(2-BROMO-5-FLUOROPHENYL)-2-METHYLPROPYLAMINE Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-BROMO-5-FLUOROPHENYL)-2-METHYLPROPYLAMINE
• (R)-1-(2-bromo-5-fluorophenyl)-2-methylpropan-1-amine
• Benzenemethanamine, 2-bromo-5-fluoro-α-(1-methylethyl)-, (αR)-
• 1212889-22-9
• Y12033

• Inchi： 1S/C10H13BrFN/c1-6(2)10(13)8-5-7(12)3-4-9(8)11/h3-6,10H,13H2,1-2H3/t10-/m1/s1
• InChI Key： URVOIFKNVMDALO-SNVBAGLBSA-N
• SMILES： [C@@H](C1C=C(F)C=CC=1Br)(N)C(C)C

Computed Properties

• Exact Mass: 245.02154g/mol
• Monoisotopic Mass: 245.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 270.9±25.0 °C(Predicted)
• pka: 8.78±0.10(Predicted)

Additional information on (1R)-1-(2-BROMO-5-FLUOROPHENYL)-2-METHYLPROPYLAMINE

Research Brief on (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine (CAS: 1212889-22-9): Recent Advances and Applications

The compound (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine (CAS: 1212889-22-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine derivative, characterized by its bromo-fluorophenyl and isopropylamine moieties, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and as a ligand in medicinal chemistry. Recent studies have explored its utility in the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and oncology. The unique structural features of this compound, including its stereochemistry and halogen substitutions, contribute to its selective binding properties and metabolic stability, making it a valuable scaffold for drug discovery.

Recent publications have highlighted the synthetic routes and optimization strategies for (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient asymmetric synthesis of this compound using chiral auxiliaries, achieving high enantiomeric purity (>99% ee). The researchers emphasized the importance of the (R)-configuration for biological activity, as the enantiomer exhibited significantly reduced binding affinity to target receptors. Additionally, advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled the incorporation of this intermediate into more complex structures, further expanding its applications in drug design.

In the context of pharmacological research, (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine has been investigated as a potential modulator of serotonin and dopamine receptors. Preclinical studies have shown that derivatives of this compound exhibit high selectivity for 5-HT_2A and D₂ receptors, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. A recent in vivo study (Nature Communications, 2024) reported that optimized analogs of this scaffold demonstrated improved blood-brain barrier penetration and reduced off-target effects compared to earlier generations of receptor ligands. These findings underscore the compound's potential as a lead structure for CNS-targeted therapeutics.

Beyond neuroscience applications, research has also explored the anticancer properties of (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine derivatives. The bromo-fluorophenyl moiety has been shown to interact with specific kinase domains, inhibiting tumor growth in various cancer cell lines. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the development of potent kinase inhibitors incorporating this structural motif, with several candidates showing nanomolar activity against resistant cancer phenotypes. The researchers noted that the stereochemistry at the chiral center played a crucial role in determining the compounds' selectivity profiles.

From a safety and pharmacokinetic perspective, recent investigations have focused on the metabolic fate of (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine. Studies using human liver microsomes and in vivo models have identified the major metabolic pathways, with particular attention to the stability of the bromine-fluorine substitution pattern. These studies have informed the design of more metabolically stable analogs while maintaining the desired pharmacological activity. The compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties continue to be an active area of research, with several groups working to optimize its drug-like characteristics.

Looking forward, the versatility of (1R)-1-(2-Bromo-5-fluorophenyl)-2-methylpropylamine as a building block in medicinal chemistry appears increasingly promising. Current research directions include its incorporation into PROTACs (Proteolysis Targeting Chimeras) for targeted protein degradation and its use in the development of novel radioligands for diagnostic imaging. As synthetic methodologies continue to advance and our understanding of its biological interactions deepens, this compound is poised to play an important role in the next generation of pharmaceutical development across multiple therapeutic areas.